N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide

• IUPAC Name: N-(4-fluorophenyl)-2-hydroxy-2-phenylacetamide
• InChI: InChI=1S/C14H12FNO2/c15-11-6-8-12(9-7-11)16-14(18)13(17)10-4-2-1-3-5-10/h1-9,13,17H,(H,16,18)
• InChI Key: XWIRNNJTIJTHBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NC2=CC=C(C=C2)F)O
• Molecular Formula: C14H12FNO2
• Molecular Weight: 245.25 g/mol

Description

N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide, also known as FPhPA, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a non-steroidal anti-inflammatory drug (NSAID) that exhibits potent analgesic and anti-inflammatory properties. In

Scientific Research Applications

N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide has also been shown to inhibit the activity of lipoxygenase (LOX), another enzyme that is involved in the production of inflammatory mediators. These properties make N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide a promising candidate for the treatment of various inflammatory and painful conditions.

Mechanism of Action

N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide inhibits the activity of COX-2 and LOX by binding to their active sites. This prevents the production of prostaglandins and other inflammatory mediators, which reduces inflammation and pain. N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide has also been shown to modulate the activity of ion channels and receptors that are involved in pain perception.
Biochemical and Physiological Effects:
N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide has been shown to reduce inflammation and pain in animal models of arthritis, colitis, and neuropathic pain. It has also been shown to have a protective effect on the liver and kidneys, which are often affected by chronic inflammation. N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide has been well tolerated in animal studies and has not shown any significant toxicity.

Advantages and Limitations for Lab Experiments

N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide is a well-established compound that is readily available for research purposes. Its anti-inflammatory and analgesic properties make it a useful tool for studying the mechanisms of inflammation and pain. However, N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide has a relatively short half-life and is rapidly metabolized in vivo, which can limit its efficacy in certain experimental models.

Future Directions

There are several potential future directions for N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide research. One area of interest is the development of N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide derivatives that have improved pharmacokinetic properties and efficacy. Another area of interest is the investigation of N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide's potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide's potential as a cancer chemopreventive agent is an area of active research.
Conclusion:
In summary, N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide is a promising compound with potent anti-inflammatory and analgesic properties. Its mechanism of action has been well characterized, and it has shown efficacy in animal models of inflammation and pain. While there are limitations to its use in certain experimental models, N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide remains a valuable tool for studying the mechanisms of inflammation and pain. Future research will likely focus on the development of N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide derivatives and investigating its potential in other disease states.

Synthesis Methods

The synthesis of N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide involves the reaction of 4-fluoroaniline and benzophenone with acetic anhydride in the presence of a catalyst. The resulting product is then hydrolyzed to yield N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide. This method has been well established and has been used to produce N-(4-Fluorophenyl)-2-phenyl-2-hydroxyacetamide in large quantities for research purposes.